Cas no 2229366-73-6 (tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229366-73-6
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6196330
• PubChem ID: 165827480
• Update Time: 2025-10-28

tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate
• EN300-1903228
• 2229366-73-6

• Inchi： 1S/C16H30N2O2/c1-12-11-18(14(19)20-15(2,3)4)10-7-13(12)16(17)8-5-6-9-16/h12-13H,5-11,17H2,1-4H3
• InChI Key： YORZFIAUWXVPCQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)C1(CCCC1)N)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229366-73-6)

The compound tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229366-73-6) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclopentyl amine group and a piperidine backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and development.

One of the key features of tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate is its role as a building block for more complex molecules. The presence of the tert-butyl group provides steric protection, while the aminocyclopentyl moiety offers a strategic point for further functionalization. This makes the compound particularly useful in the design of central nervous system (CNS) targeting drugs, a hot topic in modern pharmacology.

In recent years, the demand for piperidine derivatives has surged, driven by their applications in treating neurological disorders and chronic pain. tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate aligns with this trend, as its structural motifs are commonly found in neuroactive compounds. Searches for "piperidine-based drug synthesis" and "CNS drug intermediates" have spiked, reflecting the growing interest in such molecules.

The synthesis of tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate typically involves multi-step organic reactions, including Boc protection and reductive amination. These methods are well-documented in academic literature, making the compound accessible to researchers. Its CAS No. 2229366-73-6 serves as a critical identifier for procurement and regulatory compliance, ensuring transparency in the supply chain.

From an industrial perspective, tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate is gaining traction due to its compatibility with green chemistry principles. Companies are increasingly adopting sustainable synthesis routes, and this compound’s modular design allows for optimization with minimal environmental impact. Queries like "sustainable synthesis of piperidine derivatives" highlight this shift in focus.

Another area of interest is the compound’s potential in peptide mimetics and small molecule therapeutics. The cyclopentyl ring can mimic natural peptide conformations, making it a valuable tool in drug design. As the pharmaceutical industry leans toward personalized medicine, intermediates like tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate are becoming indispensable.

In conclusion, tert-butyl 4-(1-aminocyclopentyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229366-73-6) represents a versatile and strategically important compound in modern chemistry. Its applications span from CNS drug development to sustainable synthesis, aligning with current scientific and industrial trends. As research progresses, this molecule is poised to play a pivotal role in advancing pharmaceutical innovation.